4-(Thiophen-2-yl)pyrimidin-2-amine

• IUPAC Name: 4-thiophen-2-ylpyrimidin-2-amine
• InChI: InChI=1S/C8H7N3S/c9-8-10-4-3-6(11-8)7-2-1-5-12-7/h1-5H,(H2,9,10,11)
• InChI Key: IXOUSLAWDHODKH-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NC(=NC=C2)N
• Molecular Formula: C8H7N3S
• DSSTOX Substance ID: DTXSID50377431
• Molecular Weight: 177.23 g/mol
• Solubility: >26.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 154321-60-5

Description

4-(Thiophen-2-yl)pyrimidin-2-amine, also known as 4-Thiopyrimidine, is an organic compound with a variety of applications in scientific research, ranging from its use as a synthetic intermediate to its potential use as a drug target. This compound has been studied extensively in recent years, with a focus on its synthesis, mechanism of action, biochemical and physiological effects, and potential applications in laboratory experiments. In

Scientific Research Applications

Antifungal Applications

• Antifungal Effectiveness : Derivatives of 4-(Thiophen-2-yl)pyrimidin-2-amine, such as 4-methoxy-N, N-dimethyl-6-(phenylthio) pyrimidin-2-amine, have demonstrated significant antifungal properties against fungi like Aspergillus terreus and Aspergillus niger (Jafar et al., 2017).

Antibacterial Applications

• Synthesis and Antibacterial Evaluation : Compounds derived from this compound, such as N-substituted benzylidine-4-(4-methylphenyl)-6-(thiophen-2-yl) pyrimidin-2-amines, have been evaluated for antimicrobial activity against bacterial strains like Escherichia coli and Staphylococcus aureus (Patel & Patel, 2017).

Antimicrobial and Anticancer Applications

• Structural Elucidation and Antimicrobial Evaluation : Novel triazolo and pyrimidinone derivatives of this compound have been synthesized, displaying mild antimicrobial activities and potential as anticancer agents (Gomha et al., 2018).

Synthesis and Fluorescence Binding Studies

• Fluorescence Binding with Bovine Serum Albumin : Derivatives like (E)-4-(3-oxo-3-((4-(N-(pyrimidin-2-yl)sulfamoyl)phenyl)amino)prop-1-en-1-yl)phenyl-acetate have been synthesized and studied for interactions with bovine serum albumin, revealing insights into their binding mechanisms and potential biomedical applications (Meng et al., 2012).

Charge Transfer and Photophysical Properties

• Quantum Chemical Investigations : Studies on 4,6-di(thiophen-2-yl)pyrimidine derivatives have been conducted to understand their charge transfer properties and potential for use in materials science, particularly for electron transfer applications (Irfan, 2014).

Safety and Hazards

This compound is classified as a Dangerous Good for transport and may be subject to additional shipping charges. It is toxic if swallowed, causes skin irritation, serious eye damage, and may cause respiratory irritation.

Mechanism of Action

Target of Action

The primary target of 4-(Thiophen-2-yl)pyrimidin-2-amine is the serine/threonine protein kinase PLK4 . PLK4 is a master regulator of centriole duplication, which is significant for maintaining genome integrity . Due to the detection of PLK4 overexpression in a variety of cancers, PLK4 has been identified as a candidate anticancer target .

Mode of Action

This leads to a decrease in centriole duplication and can inhibit the proliferation of cancer cells .

Biochemical Pathways

By inhibiting PLK4, it could disrupt the normal cell cycle, particularly the processes of DNA replication and cell division, thereby exerting its anticancer effects .

Pharmacokinetics

It’s known that the compound has a molecular weight of 17723 , which is within the range generally favorable for oral bioavailability

Result of Action

The molecular and cellular effects of this compound’s action are likely related to its inhibition of PLK4. This could lead to a decrease in centriole duplication and disruption of the cell cycle, potentially resulting in the death of cancer cells . g, their specific type and state) and the concentration of the compound.